1-(4-chlorophenyl)-6-oxo-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-6-oxo-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C19H10ClF6N3O2/c20-11-4-6-13(7-5-11)29-15(30)9-14(19(24,25)26)16(28-29)17(31)27-12-3-1-2-10(8-12)18(21,22)23/h1-9H,(H,27,31)
• InChI Key: LVFAHEOYAMRVAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=NN(C(=O)C=C2C(F)(F)F)C3=CC=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C19H10ClF6N3O2
• Molecular Weight: 461.7 g/mol

Description

1-(4-chlorophenyl)-6-oxo-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H10ClF6N3O2 and its molecular weight is 461.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of New Polymers

Research involving similar compounds has led to the synthesis and characterization of new polymers with potential applications in materials science. For example, new unsymmetrical diamine monomers containing triaryl pyridine pendent groups have been synthesized, which led to the development of polyamides with medium molecular weight. These polymers demonstrated good thermal stability and were soluble in polar aprotic solvents, indicating potential use in high-performance materials (Ghaemy, Nasab, & Alizadeh, 2010).

Development of Novel Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, such as substituted pyrazolo[4,3-c]pyridine-3-ols, has been explored using related chemical structures. These compounds represent a new class of fused heterobicycles with potential applications in medicinal chemistry and drug design (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Exploration of Inhibitory Compounds

Compounds with similar structures have been investigated for their inhibitory properties, such as the inhibition of interleukin-1β converting enzyme (ICE). This research has implications for the development of novel anti-inflammatory agents (Dolle et al., 1997).

Investigation of Herbicidal Activities

Research has also been conducted on the synthesis and evaluation of pyridazine derivatives for their herbicidal activities. This includes the development of new pyridazine-type hybridizing agents for wheat, showcasing the potential agricultural applications of these compounds (Zeng-yan, 2011).

Mechanism of Action

Target of Action

The primary targets of a compound are usually proteins or enzymes in the body that the compound interacts with. The trifluoromethyl group is known to play an increasingly important role in pharmaceuticals and agrochemicals . .

Mode of Action

The mode of action refers to how the compound interacts with its target. For instance, it could inhibit or activate the target, leading to changes in cellular processes. The trifluoromethyl group in the compound might interact with carbon-centered radical intermediates .

Biochemical Pathways

The compound could affect various biochemical pathways depending on its targets. The trifluoromethylation of carbon-centered radical intermediates is one possible pathway .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound. For example, visible light irradiation can induce trifluoromethylation of certain compounds .